Cas no 1567972-56-8 (Cyclohexanemethanamine, α-methyl-N-(2-methylpropyl)-, (αS)-)
Cyclohexanemethanamine, α-methyl-N-(2-methylpropyl)-, (αS)- is a chiral amine compound characterized by its stereospecific (αS) configuration. This structural feature enhances its utility in asymmetric synthesis and pharmaceutical applications, where enantiomeric purity is critical. The cyclohexane backbone provides steric stability, while the α-methyl and isobutyl substituents influence its reactivity and selectivity in organic transformations. Its well-defined chirality makes it valuable for producing enantiomerically pure intermediates in drug development. The compound’s stability under standard conditions ensures consistent performance in synthetic processes. Suitable for use as a building block in fine chemical synthesis, it offers precise control over stereochemical outcomes in complex molecular architectures.
1567972-56-8 structure
Product Name:Cyclohexanemethanamine, α-methyl-N-(2-methylpropyl)-, (αS)-
CAS No:1567972-56-8
MF:C12H25N
MW:183.333603620529
CID:5151696
PubChem ID:81387184
Update Time:2025-05-28
Cyclohexanemethanamine, α-methyl-N-(2-methylpropyl)-, (αS)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanemethanamine, α-methyl-N-(2-methylpropyl)-, (αS)-
- (S)-N-(1-Cyclohexylethyl)-2-methylpropan-1-amine
- E82537
- A-methyl-N-(2-methylpropyl)-, (
- AKOS019963233
- 1567972-56-8
- AS)-
- CS-0227122
- N-[(1S)-1-cyclohexylethyl]-2-methylpropan-1-amine
- Cyclohexanemethanamine,
-
- Inchi: 1S/C12H25N/c1-10(2)9-13-11(3)12-7-5-4-6-8-12/h10-13H,4-9H2,1-3H3/t11-/m0/s1
- InChI Key: NZRIREWUHSFWQK-NSHDSACASA-N
- SMILES: [C@@H](C1CCCCC1)(C)NCC(C)C
Computed Properties
- Exact Mass: 183.198699802g/mol
- Monoisotopic Mass: 183.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 12Ų
Cyclohexanemethanamine, α-methyl-N-(2-methylpropyl)-, (αS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1244443-100mg |
(S)-N-(1-Cyclohexylethyl)-2-methylpropan-1-amine |
1567972-56-8 | 97% | 100mg |
$175 | 2024-06-05 | |
| 1PlusChem | 1P01XGID-100mg |
(S)-N-(1-Cyclohexylethyl)-2-methylpropan-1-amine |
1567972-56-8 | 97% | 100mg |
$138.00 | 2024-06-20 | |
| 1PlusChem | 1P01XGID-250mg |
(S)-N-(1-Cyclohexylethyl)-2-methylpropan-1-amine |
1567972-56-8 | ≥97.0% | 250mg |
$321.00 | 2023-12-20 | |
| 1PlusChem | 1P01XGID-500mg |
(S)-N-(1-Cyclohexylethyl)-2-methylpropan-1-amine |
1567972-56-8 | ≥97.0% | 500mg |
$624.00 | 2023-12-20 | |
| 1PlusChem | 1P01XGID-1g |
(S)-N-(1-Cyclohexylethyl)-2-methylpropan-1-amine |
1567972-56-8 | ≥97.0% | 1g |
$1206.00 | 2023-12-20 | |
| Aaron | AR01XGQP-100mg |
(S)-N-(1-Cyclohexylethyl)-2-Methylpropan-1-Amine |
1567972-56-8 | 97% | 100mg |
$111.00 | 2025-02-12 | |
| eNovation Chemicals LLC | Y1244443-100mg |
(S)-N-(1-Cyclohexylethyl)-2-methylpropan-1-amine |
1567972-56-8 | 97% | 100mg |
$175 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1244443-100mg |
(S)-N-(1-Cyclohexylethyl)-2-methylpropan-1-amine |
1567972-56-8 | 97% | 100mg |
$175 | 2025-02-28 |
Cyclohexanemethanamine, α-methyl-N-(2-methylpropyl)-, (αS)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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